Cas no 81574-49-4 (2,4-Dimethoxy-3-methylbenzoic acid)

• Product Name: 2,4-Dimethoxy-3-methylbenzoic acid
• CAS No: 81574-49-4
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• MDL: MFCD06203276
• CID: 4717219
• PubChem ID: 51342222
• Update Time: 2025-04-23

2,4-Dimethoxy-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxy-3-methylbenzoic acid
• FCH850752
• benzoic acid, 2,4-dimethoxy-3-methyl-
• R9096
• 2,4-Dimethoxy-3-methylbenzoic acid

• MDL： MFCD06203276
• Inchi： 1S/C10H12O4/c1-6-8(13-2)5-4-7(10(11)12)9(6)14-3/h4-5H,1-3H3,(H,11,12)
• InChI Key： NNTRIOQTTOYTQT-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)O)=CC=C(C=1C)OC

Computed Properties

• Exact Mass: 196.07355886g/mol
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 2,4-Dimethoxy-3-methylbenzoic acid

2,4-Dimethoxy-3-methylbenzoic Acid (CAS No: 81574-49-4)

2,4-Dimethoxy-3-methylbenzoic acid is a compound with the CAS registry number 81574-49-4, and it belongs to the class of benzoic acids with methoxy substituents. This compound is characterized by its unique structure, which includes a benzoic acid moiety with methoxy groups at the 2 and 4 positions and a methyl group at the 3 position. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in various scientific and industrial applications.

The benzoic acid backbone of this compound serves as a versatile platform for further chemical modifications. The presence of methoxy groups at positions 2 and 4 introduces electron-donating effects, which can influence the reactivity and stability of the molecule. Additionally, the methyl group at position 3 adds to the steric and electronic complexity of the structure, potentially affecting its solubility, melting point, and other physical properties.

Recent studies have highlighted the potential of 2,4-dimethoxy-3-methylbenzoic acid in the field of pharmaceutical chemistry. Researchers have explored its role as a precursor for synthesizing bioactive compounds with potential therapeutic applications. For instance, derivatives of this compound have shown promise in modulating enzyme activities associated with inflammatory processes, making them candidates for anti-inflammatory drug development.

In addition to its pharmaceutical applications, 2,4-dimethoxy-3-methylbenzoic acid has been investigated for its role in agrochemicals. Its ability to interact with specific targets in plant systems has led to exploratory studies in crop protection and growth regulation. Furthermore, the compound's stability under various environmental conditions makes it a candidate for use in formulations that require prolonged efficacy.

The synthesis of 2,4-dimethoxy-3-methylbenzoic acid typically involves multi-step organic reactions. One common approach involves the Friedel-Crafts acylation of suitable aromatic rings followed by oxidation and substitution reactions to introduce the methoxy and methyl groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity.

From an analytical standpoint, 2,4-dimethoxy-3-methylbenzoic acid has been studied using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and IR (infrared spectroscopy). These studies have provided insights into its molecular conformation and intermolecular interactions, which are critical for understanding its behavior in different chemical environments.

Looking ahead, ongoing research is focused on exploring the biological activity profiles of 2,4-dimethoxy-3-methylbenzoic acid derivatives. Collaborative efforts between academic institutions and industry partners are paving the way for novel applications in areas such as nutraceuticals and cosmeceuticals. The compound's unique structure continues to inspire innovative approaches in drug discovery and material science.